Cas no 461699-13-8 (1-Piperidinecarboxylic acid, 3-(4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 3-(4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 461699-13-8
• MF: C₁₅H₂₁IN₆O₂
• MW: 444.270714521408
• CID: 5688307
• Update Time: 2023-09-27

1-Piperidinecarboxylic acid, 3-(4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-(4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H21IN6O2/c1-15(2,3)24-14(23)21-6-4-5-9(7-21)22-13-10(11(16)20-22)12(17)18-8-19-13/h8-9H,4-7H2,1-3H3,(H2,17,18,19)
• InChI Key： YQXAEBHPCJZKKX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(N2C3C(C(I)=N2)=C(N)N=CN=3)C1

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• Boiling Point: 563.9±50.0 °C(Predicted)
• pka: 3.55±0.30(Predicted)